Cas no 21697-42-7 (2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-1,3-thiazole-5-carboxamide)

2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-1,3-thiazole-5-carboxamide structure
21697-42-7 structure
Product Name:2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-1,3-thiazole-5-carboxamide
CAS No:21697-42-7
MF:C14H17N3OS
MW:275.36928153038
CID:1408978
PubChem ID:210813
Update Time:2025-04-20

2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-1,3-thiazole-5-carboxamide
    • 5-thiazolecarboxamide, 2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-
    • 2-Amino-4-methyl-N-(2,4,6-trimethylphenyl)-5-thiazolecarboxamide
    • CHEMBL307976
    • 21697-42-7
    • BDBM13215
    • DTXSID50176082
    • 2-Aminothiazole 1
    • NJHVQEJXKUFUMU-UHFFFAOYSA-N
    • DB-409080
    • 2-Amino-N-(2,4,6-trimethylphenyl)-4-methyl-5-thiazolecarboxamide
    • SCHEMBL1539909
    • AKOS012087503
    • 2-Amino-N-(2.4,6-trimethylphenyl)-4-methyl-5-thiazolecarboxamide
    • Inchi: 1S/C14H17N3OS/c1-7-5-8(2)11(9(3)6-7)17-13(18)12-10(4)16-14(15)19-12/h5-6H,1-4H3,(H2,15,16)(H,17,18)
    • InChI Key: NJHVQEJXKUFUMU-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(C)=C1C(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 275.10941
  • Monoisotopic Mass: 275.10923335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • PSA: 68.01
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